Cas no 1052722-35-6 (Methyl 2-(2-amino-5-chloro-1,3-thiazol-4-yl)acetate)

• Product Name: Methyl 2-(2-amino-5-chloro-1,3-thiazol-4-yl)acetate
• CAS No: 1052722-35-6
• MF: C₆H₇ClN₂O₂S
• MW: 206.649978876114
• CID: 1152455
• PubChem ID: 72221007
• Update Time: 2025-04-20

Methyl 2-(2-amino-5-chloro-1,3-thiazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-amino-5-chloro-1,3-thiazol-4-yl)acetate
• DB-109099
• UEFFWVSYJBYHSD-UHFFFAOYSA-N
• MB19701
• (2-Amino-5-chloro-thiazol-4-yl)-acetic acid methyl ester
• SCHEMBL2655605
• 1052722-35-6
• METHYL 2-(2-AMINO-5-CHLOROTHIAZOL-4-YL)ACETATE

• Inchi： 1S/C6H7ClN2O2S/c1-11-4(10)2-3-5(7)12-6(8)9-3/h2H2,1H3,(H2,8,9)
• InChI Key： UEFFWVSYJBYHSD-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(=O)OC)N=C(N)S1

Computed Properties

• Exact Mass: 205.9916763g/mol
• Monoisotopic Mass: 205.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles